Cas no 1385696-86-5 (2,7-Diazaspiro[4.5]decan-3-one hydrochloride)

• Product Name: 2,7-Diazaspiro[4.5]decan-3-one hydrochloride
• CAS No: 1385696-86-5
• MF: C₈H₁₅ClN₂O
• MW: 190.670500993729
• CID: 1095436
• PubChem ID: 73554841
• Update Time: 2025-11-01

2,7-Diazaspiro[4.5]decan-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[4.5]decan-3-one hydrochloride
• 2,9-diazaspiro[4.5]decan-3-one,hydrochloride
• AKOS022190109
• F8888-7415
• CS-0147165
• 2,7-Diazaspiro[4.5]decan-3-onehydrochloride
• SB19864
• EN300-137543
• 2,9-diazaspiro[4.5]decan-3-one;hydrochloride
• 1385696-86-5
• G55083
• KS-7492
• 2,7-Diazaspiro[4.5]decan-3-one HCl

• MDL： MFCD22418746
• Inchi： 1S/C8H14N2O.ClH/c11-7-4-8(6-10-7)2-1-3-9-5-8;/h9H,1-6H2,(H,10,11);1H
• InChI Key： DEIZDSYWTHMOAV-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2(CN1)CNCCC2

Computed Properties

• Exact Mass: 190.0872908g/mol
• Monoisotopic Mass: 190.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 2,7-Diazaspiro[4.5]decan-3-one hydrochloride

Introduction to 2,7-Diazaspiro[4.5]decan-3-one hydrochloride (CAS No. 1385696-86-5)

2,7-Diazaspiro[4.5]decan-3-one hydrochloride (CAS No. 1385696-86-5) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the spirocyclic class of molecules, which are known for their rigid structure and often exhibit enhanced binding affinity to biological targets. The presence of both nitrogen atoms in the diazaspiro framework introduces additional functionality, making it a promising scaffold for drug discovery.

The chemical structure of 2,7-Diazaspiro[4.5]decan-3-one hydrochloride consists of a spirocyclic core formed by the fusion of a seven-membered azacycloalkane ring with a five-membered decanone ring. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various pharmaceutical applications. This compound has been studied for its potential role in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit high selectivity towards biological targets. The 2,7-Diazaspiro[4.5]decan-3-one hydrochloride scaffold has been explored in several preclinical studies for its potential therapeutic effects. For instance, researchers have investigated its activity against various enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The nitrogen atoms in the diazaspiro ring provide multiple sites for hydrogen bonding and electrostatic interactions, which are crucial for binding to biological targets.

One of the most compelling aspects of 2,7-Diazaspiro[4.5]decan-3-one hydrochloride is its versatility as a pharmacophore. The spirocyclic structure imparts rigidity, which can enhance the binding affinity and selectivity of the compound towards specific biological targets. Additionally, the presence of both nitrogen and oxygen atoms allows for diverse functionalization, enabling chemists to modify the compound's properties for specific applications.

Recent studies have highlighted the potential of 2,7-Diazaspiro[4.5]decan-3-one hydrochloride in developing novel therapeutic agents. For example, researchers have demonstrated its ability to inhibit certain kinases involved in cancer progression. The compound's unique structure allows it to interact with the active sites of these kinases in a way that disrupts their function, potentially leading to therapeutic benefits. Furthermore, its ability to cross the blood-brain barrier has made it an attractive candidate for treating neurological disorders.

The synthesis of 2,7-Diazaspiro[4.5]decan-3-one hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The spirocyclic core is typically formed through a cyclization reaction between an azadiene and a ketone precursor. The subsequent introduction of the hydrochloride salt enhances the compound's pharmacological properties by improving its solubility and stability.

From a computational chemistry perspective, 2,7-Diazaspiro[4.5]decan-3-one hydrochloride has been studied using various molecular modeling techniques to understand its interactions with biological targets. These studies have provided valuable insights into the compound's binding affinity and selectivity, guiding further optimization efforts. Additionally, virtual screening methods have been employed to identify potential lead compounds based on the scaffold of 2,7-Diazaspiro[4.5]decan-3-one hydrochloride.

The pharmacokinetic properties of 2,7-Diazaspiro[4.5]decan-3-one hydrochloride have also been evaluated in preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for further development into a therapeutic agent. However, additional studies are needed to fully understand its pharmacokinetic profile and potential side effects.

In conclusion,2,7-Diazaspiro[4.5]decan-3-one hydrochloride (CAS No. 1385696-86-5) is a promising scaffold in medicinal chemistry with significant potential for developing novel therapeutic agents. Its unique structural properties and biological activities make it an attractive candidate for further research and development.